Tin-116 atom

• IUPAC Name: tin-116
• InChI: InChI=1S/Sn/i1-3
• InChI Key: ATJFFYVFTNAWJD-OIOBTWANSA-N
• Canonical SMILES: [Sn]
• Isomeric SMILES: [116Sn]
• Molecular Formula: Sn
• DSSTOX Substance ID: DTXSID10893506
• Molecular Weight: 115.901743 g/mol
• CAS RN: 14191-70-9

Description

Tin-116 is an isotope of tin, a chemical element with the symbol Sn and atomic number 50. It has 66 neutrons and a mass number of 116. Tin-116 is stable and has a nuclear binding energy of 988.68126331 MeV. It was discovered in 1922.

Synthesis Analysis

Tin-116 can be produced for various applications, including biological and biomedical labeling, as well as target materials. Recent advances in tin cluster chemistry have shown that tin can occur in both positive and negative oxidation states in molecules. New tin (II) complexes have been synthesized using bidentate ligands derived from amino acids.

Molecular Structure Analysis

Tin-116 is part of a diverse group of discrete units containing tin atoms. Tin (IV) compounds are not as oxophilic and not as prone to hydrolysis as related Si or Ge compounds. This allows for easier handling and potential application.

Chemical Reactions Analysis

Tin-116 compounds have high reactivity due to an overall reduction of bond energies. This makes tin clusters interesting candidates for functional compounds. Organotin compounds, which are organometallic compounds containing tin-carbon bonds, have also been studied.

Physical And Chemical Properties Analysis

Tin-116 has an isotopic mass of 115.901743 u and a nuclear mass of 115.8743156 u without electrons. It has a mass excess of -91.52581 MeV and a mass defect of 1.061393056 u per nucleus. The average binding energy per nucleon is 8.52311434 MeV.

Scientific Research Applications

1. Medical Applications and Radionuclide Therapy

Tin-117m, derived from Tin-116, has promising applications in medical diagnostics and therapy. It emits gamma-ray and electron emissions upon decay, making it useful for both diagnosis and treatment in nuclear medicine. High specific activity Tin-117m can be produced using a high-energy alpha particle beam and a cadmium target, optimizing irradiation conditions for medical applications (Duchemin et al., 2016).

2. Isotopic Fractionation Studies

Studies on the isotopic fractionation of tin, including Tin-116, have significant implications in chemistry and material science. The fractionation process was observed using a liquid-liquid extraction technique, providing insights into the odd-even staggering property in isotopes and their nuclear field shift effects (Moynier et al., 2009).

3. Nuclear Fusion Reactor Research

Tin isotopes, including Tin-116, are relevant in the study of fusion reactors. The neutron-induced reaction cross-sections of Tin isotopes are essential for understanding materials like Nb3Sn, which is used in superconducting magnets in fusion reactors. This research aids in the development of ITER devices and upgrades to nuclear model codes (Parashari et al., 2018).

4. Nuclear Physics and Isotope Synthesis

Research on synthesizing isotopes of elements, including Tin-116, has been significant in nuclear physics. This involves studying the decay properties of isotopes and their production in reactions like 249Cf+48Ca, which is pivotal in exploring superheavy elements and testing the existence of a stability island in nuclear physics (Oganessian et al., 2006).

5. Exploring Nuclear Structure

Research on the nuclear structure of Tin-116 provides insights into the behavior of isotopes. Studies like Coulomb excitation in inverse kinematics have been used to determine the electromagnetic moments and charge radii differences in isotopes, contributing to a deeper understanding of nuclear structure and stability (Yordanov et al., 2020).

Future Directions

Tin-116 could potentially be used in future generations of computer chips. Researchers have calculated that a single atomic layer of tin conducts with perfect efficiency and acts like a topological insulator. This could increase the speed and lower the power needs of future computer chips.